Cas no 6951-74-2 (Benzenepropanenitrile, 3,4-dimethoxy-a-[(4-methoxyphenyl)methyl]-)

• Product Name: Benzenepropanenitrile, 3,4-dimethoxy-a-[(4-methoxyphenyl)methyl]-
• CAS No: 6951-74-2
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 530078
• PubChem ID: 245610
• Update Time: 2025-04-19

Benzenepropanenitrile, 3,4-dimethoxy-a-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 3,4-dimethoxy-a-[(4-methoxyphenyl)methyl]-
• 2-[(3,4-dimethoxyphenyl)methyl]-3-(4-methoxyphenyl)propanenitrile
• 2-(3,4-dimethoxybenzyl)-3-(4-methoxyphenyl)propanenitrile
• AC1L6G8Z
• AC1Q4QRR
• AG-K-03079
• AR-1C7095
• CTK5D0250
• NCIOpen2_007476
• NSC57718
• NSC-57718
• 6951-74-2
• DTXSID30288819

• Inchi： 1S/C19H21NO3/c1-21-17-7-4-14(5-8-17)10-16(13-20)11-15-6-9-18(22-2)19(12-15)23-3/h4-9,12,16H,10-11H2,1-3H3
• InChI Key： HJZDVKCJEQMXPR-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CC(C#N)CC1C=CC(=CC=1)OC)OC

Computed Properties

• Exact Mass: 311.15223
• Monoisotopic Mass: 311.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 51.48
• LogP: 3.63738

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids